(2-((Difluoromethyl)thio)phenyl)(7-(o-tolyl)-1,4-thiazepan-4-yl)methanone

• IUPAC Name: [2-(difluoromethylsulfanyl)phenyl]-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]methanone
• InChI: InChI=1S/C20H21F2NOS2/c1-14-6-2-3-7-15(14)17-10-11-23(12-13-25-17)19(24)16-8-4-5-9-18(16)26-20(21)22/h2-9,17,20H,10-13H2,1H3
• InChI Key: IIABXNFZWFLQGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CCN(CCS2)C(=O)C3=CC=CC=C3SC(F)F
• Molecular Formula: C20H21F2NOS2
• Molecular Weight: 393.5 g/mol

Description

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available resources.

Scientific Research Applications

Synthesis and Characterization of Thiazole and Thiophene Derivatives

• Novel compounds involving thiazole and thiophene rings, such as (4-amino-2-(phenylamino)thiazol-5-yl)(thiophene-2-yl)methanone, have been synthesized and characterized, demonstrating potential applications in molecular docking studies to understand antibacterial activity. The equilibrium geometry, vibrational wave numbers, and thermodynamic stability were investigated using density functional theory calculations (Shahana & Yardily, 2020).

Antibacterial Screening of Thiazolyl Pyrazole and Benzoxazole Derivatives

• Research into thiazolyl pyrazole and benzoxazole derivatives reveals their synthesis and characterization, followed by scanning for antibacterial activities. This indicates a pathway for developing compounds with potential antibacterial properties (Landage, Thube, & Karale, 2019).

Aza-Piancatelli Rearrangement for Synthesizing Benzo[b][1,4]thiazine Derivatives

• The In(OTf)3-catalyzed aza-Piancatelli rearrangement, followed by a Michael reaction, has been used to synthesize 3,4-dihydro-2H-benzo[b][1,4]thiazine derivatives, highlighting a synthetic methodology that could be applicable to your compound for generating specific structural frameworks (Reddy et al., 2012).

Xanthine Oxidase Inhibition and Antioxidant Activities of Benzophenone Tagged Thiazolidinone Analogs

• A series of 2‐(diaryl methanone)‐N‐(4‐oxo‐2‐phenyl‐thiazolidin‐3‐yl)‐acetamides were synthesized and evaluated for their xanthine oxidase inhibition and antioxidant properties, demonstrating the potential pharmacological activities of compounds with complex structures involving thiazolidinone and benzophenone motifs (Ranganatha et al., 2014).

Mechanism of Action

The mechanism of action for this compound is not specified in the available resources.